Cas no 2639375-39-4 (rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(propan-2-yl)piperidine-4-carboxylic acid)

• Product Name: rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(propan-2-yl)piperidine-4-carboxylic acid
• CAS No: 2639375-39-4
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 5640572
• PubChem ID: 165897658
• Update Time: 2025-06-26

rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(propan-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(propan-2-yl)piperidine-4-carboxylic acid
• EN300-27783258
• 2639375-39-4
• rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(propan-2-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C24H27NO4/c1-15(2)21-13-25(12-11-20(21)23(26)27)24(28)29-14-22-18-9-5-3-7-16(18)17-8-4-6-10-19(17)22/h3-10,15,20-22H,11-14H2,1-2H3,(H,26,27)/t20-,21-/m0/s1
• InChI Key： ATLVZXZWVLNBBK-SFTDATJTSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC[C@H](C(=O)O)[C@H](C(C)C)C1)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(propan-2-yl)piperidine-4-carboxylic acid

Rac-(3R,4R)-1-{(9H-Fluoren-9-yl)methoxycarbonyl}-3-(propan-2-yl)piperidine-4-carboxylic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(propan-2-yl)piperidine-4-carboxylic acid (CAS No. 2639375-39-4) stands as a significant entity due to its intricate structure and potential applications in drug discovery and development. This compound, often referred to as Fmoc-Pip-COOH or Fmoc-piperidine carboxylic acid, belongs to the class of fluorenylmethoxycarbonyl (Fmoc) derivatives, which are widely used in peptide synthesis and other chemical processes.

The structure of this compound is characterized by a piperidine ring system substituted with an Fmoc group at the 1-position and a propan-2-yl group at the 3-position. The carboxylic acid functionality at the 4-position further enhances its versatility in chemical reactions. The stereochemistry of the compound is defined by the (3R,4R) configuration, which plays a crucial role in determining its physical and chemical properties.

Recent advancements in chemical synthesis have highlighted the importance of Fmoc derivatives like this compound in peptide synthesis. The Fmoc group serves as an excellent protecting group for amino acids, enabling precise control over the synthesis of complex peptide sequences. This has led to its widespread use in pharmaceutical research, particularly in the development of bioactive peptides and protein mimetics.

Moreover, the compound's unique structure has been leveraged in various medicinal chemistry studies. Researchers have explored its potential as a building block for constructing bioactive molecules with therapeutic applications. For instance, studies have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against certain enzymes, making them promising candidates for drug development.

The synthesis of rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(propan-2-yl)piperidine-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the piperidine core. The introduction of the Fmoc group and subsequent stereochemical modifications are critical steps that ensure the compound's desired properties. Recent innovations in asymmetric synthesis have further enhanced the efficiency and selectivity of these processes.

In terms of applications, this compound has found utility in various fields beyond peptide synthesis. Its role as a chiral auxiliary in asymmetric catalysis has been explored, offering new avenues for enantioselective syntheses of complex molecules. Additionally, its compatibility with modern analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy has facilitated its use in structural elucidation studies.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of Fmoc derivatives like this compound. Understanding their fate in natural systems is crucial for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, rac-(3R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(propan-2-yl)piperidine-4-carboxylic acid (CAS No. 2639375-39-4) is a versatile and valuable compound in contemporary organic chemistry. Its unique structure, coupled with advancements in synthetic methodologies and medicinal chemistry research, positions it as a key player in drug discovery and development efforts. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to make significant contributions to various scientific disciplines.